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Compound of Interest

Compound Name:
1-Methyl-3-octylimidazolium

chloride

Cat. No.: B1224878 Get Quote

Proper disposal of 1-Methyl-3-octylimidazolium chloride ([C8mim]Cl), an ionic liquid, is

crucial for ensuring laboratory safety and environmental protection. Due to its classification as a

skin, eye, and respiratory irritant, and its potential aquatic toxicity, adherence to regulated

disposal protocols is mandatory.[1][2][3][4][5] This guide provides detailed, step-by-step

procedures for the safe handling and disposal of this substance, tailored for research and drug

development professionals.

Safety and Hazard Information
Before handling 1-Methyl-3-octylimidazolium chloride, it is essential to be aware of its

associated hazards and the necessary safety precautions. This substance is known to be

hygroscopic and an irritant.[1][2] The toxicological properties have not been fully investigated,

warranting careful handling.[1][2]
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Property Data

CAS Number 64697-40-1[1][2][3]

Synonyms
OMIM-Cl, 1-Octyl-3-methylimidazolium

chloride[2]

GHS Hazard Statements

H315: Causes skin irritation.[3][4] H319: Causes

serious eye irritation.[3][4] H335: May cause

respiratory irritation.[3][4]

GHS Pictogram GHS07 (Exclamation Mark)[5]

Signal Word Warning[2][3][5]

Water Hazard Class (WGK) WGK 3: Severely hazardous to water.[5]

Storage

Store in a cool, dry, well-ventilated place in a

tightly closed container.[1][2] Protect from

moisture as the substance is hygroscopic.[1][2]

Personal Protective Equipment (PPE)

Safety glasses with side-shields (conforming to

EN166 or NIOSH standards), chemical-resistant

gloves, and appropriate respiratory protection if

ventilation is inadequate.[2][4][6]

Disposal Protocols
Disposal of 1-Methyl-3-octylimidazolium chloride must be carried out in compliance with all

local, state, and federal regulations. Never discharge this chemical into drains or the

environment.[2][6][7]

Step 1: Small Spill Containment and Cleanup
In the event of a small spill in the laboratory:

Ensure Safety: Immediately alert personnel in the area and ensure the area is well-

ventilated.[1][2]

Wear Appropriate PPE: At a minimum, wear safety goggles, chemical-resistant gloves, and a

lab coat.
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Contain the Spill: Prevent the spill from spreading. Avoid runoff into storm sewers and

ditches which lead to waterways.[1][4]

Absorb the Liquid: Soak up the spill with an inert absorbent material such as sand, dolomite,

or vermiculite.[2][4][6] Do not use combustible materials like sawdust.

Collect the Waste: Carefully scoop the absorbed material into a suitable, sealable, and

properly labeled container for hazardous waste.[2][4][6]

Decontaminate the Area: Clean the spill area thoroughly with soap and water.

Dispose of Materials: Place all contaminated materials, including gloves and absorbent pads,

into the hazardous waste container.

Step 2: Disposal of Unused or Waste Product
For bulk quantities of expired, unused, or contaminated 1-Methyl-3-octylimidazolium
chloride:

Do Not Mix: Keep the chemical waste in its original or a compatible, clearly labeled

container.[6][7] Do not mix it with other waste streams.[7]

Label Clearly: The container must be clearly labeled as hazardous waste, including the full

chemical name: "1-Methyl-3-octylimidazolium chloride".

Arrange for Professional Disposal: This chemical waste must be disposed of through a

licensed and approved hazardous waste disposal company.[2][6] Contact your institution's

Environmental Health and Safety (EHS) office to arrange for pickup and disposal.

Step 3: Container Disposal
Empty containers that held 1-Methyl-3-octylimidazolium chloride must be treated as

hazardous waste as they retain chemical residue.

Do Not Rinse into Drains: Do not rinse the container and pour the residue into the sewer

system.
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Handle as Product: Uncleaned containers should be handled in the same manner as the

product itself.[6][7]

Dispose Professionally: Seal the empty, unrinsed container and dispose of it through your

institution's hazardous waste program.[6]

Disposal Workflow Diagram
The following diagram outlines the decision-making process for the proper disposal of 1-
Methyl-3-octylimidazolium chloride waste.
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[C8mim]Cl Waste Generated
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Caption: Workflow for the safe disposal of 1-Methyl-3-octylimidazolium chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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